![molecular formula C19H15NO6 B4263216 7-(4-hydroxy-3-methoxyphenyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinoline-9-carboxylic acid](/img/structure/B4263216.png)
7-(4-hydroxy-3-methoxyphenyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinoline-9-carboxylic acid
Overview
Description
7-(4-hydroxy-3-methoxyphenyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinoline-9-carboxylic acid is a useful research compound. Its molecular formula is C19H15NO6 and its molecular weight is 353.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 353.08993720 g/mol and the complexity rating of the compound is 516. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Diuretic Activity
A study by Ukrainets, Golik, and Chernenok (2013) describes the synthesis process of a compound related to 7-(4-hydroxy-3-methoxyphenyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinoline-9-carboxylic acid. They focus on a 9-bromo-substituted product and its diuretic activity, highlighting the increased diuretic activity compared to non-brominated analogs (Ukrainets, Golik, & Chernenok, 2013).
Antimicrobial Activity
Agui, Mitani, Izawa, Komatsu, and Nakagome (1977) synthesized a series of novel 1-alkoxy-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids, which include derivatives similar to the compound . These compounds displayed notable antimicrobial activity against gram-negative microorganisms and Staphylococcus aureus (Agui et al., 1977).
Photophysical Properties
Padalkar and Sekar (2014) investigated the synthesis and photophysical properties of compounds related to this compound. Their study revealed insights into the emissions and thermal stability of these compounds, demonstrating their potential in fluorescent applications (Padalkar & Sekar, 2014).
Corrosion Inhibition
Singh, Srivastava, and Quraishi (2016) examined the use of quinoline derivatives as corrosion inhibitors. They discovered that certain quinoline compounds, similar in structure to the compound , are effective in preventing corrosion of mild steel in acidic environments (Singh, Srivastava, & Quraishi, 2016).
properties
IUPAC Name |
7-(4-hydroxy-3-methoxyphenyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinoline-9-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO6/c1-24-16-6-10(2-3-15(16)21)13-7-12(19(22)23)11-8-17-18(9-14(11)20-13)26-5-4-25-17/h2-3,6-9,21H,4-5H2,1H3,(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KICXILDLEWIPBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=NC3=CC4=C(C=C3C(=C2)C(=O)O)OCCO4)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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